![molecular formula C14H18N2O5 B1298052 Diethyl 2-{[(6-methoxypyridin-3-yl)amino]methylene}malonate CAS No. 53241-90-0](/img/structure/B1298052.png)
Diethyl 2-{[(6-methoxypyridin-3-yl)amino]methylene}malonate
Cat. No. B1298052
Key on ui cas rn:
53241-90-0
M. Wt: 294.3 g/mol
InChI Key: FJDMNLFVZHBIHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08716280B2
Procedure details
A solution of 2-[(6-methoxy-pyridin-3-ylamino)-methylene]-malonic acid diethyl ester (260.0 g, 1.365 mol, 1.0 eq) in diphenyl ether (500 mL) is heated to reflux. While the ethanol formed is removed by azeotropic distillation the reflux temperature reached 245° C. The reaction mixture is kept at 245° C. for 3 hours, then it is cooled to 28° C., a brown solid precipitated and is collected by filtration and washed with hexane (500 mL). The solid is dried under vacuum to afford 6-methoxy-4-oxo-1,4-dihydro-[1,5]naphthyridine-3-carboxylic acid ethyl ester as a brown powder (74.2 g, 32% yield).
Quantity
260 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C(O[C:4](=[O:21])[C:5](=[CH:11][NH:12][C:13]1[CH:14]=[N:15][C:16]([O:19][CH3:20])=[CH:17][CH:18]=1)[C:6]([O:8][CH2:9][CH3:10])=[O:7])C.C(O)C>C1(OC2C=CC=CC=2)C=CC=CC=1>[CH2:9]([O:8][C:6]([C:5]1[C:4](=[O:21])[C:14]2[C:13](=[CH:18][CH:17]=[C:16]([O:19][CH3:20])[N:15]=2)[NH:12][CH:11]=1)=[O:7])[CH3:10]
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Inputs
Step One
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Name
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|
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Quantity
|
260 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC(C(C(=O)OCC)=CNC=1C=NC(=CC1)OC)=O
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Name
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|
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Quantity
|
500 mL
|
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Type
|
solvent
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Smiles
|
C1(=CC=CC=C1)OC1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
28 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
is removed by azeotropic distillation the reflux temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
|
reached 245° C
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CUSTOM
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Type
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CUSTOM
|
|
Details
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a brown solid precipitated
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FILTRATION
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Type
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FILTRATION
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|
Details
|
is collected by filtration
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WASH
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Type
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WASH
|
|
Details
|
washed with hexane (500 mL)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solid is dried under vacuum
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
C(C)OC(=O)C1=CNC2=CC=C(N=C2C1=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 74.2 g | |
| YIELD: PERCENTYIELD | 32% | |
| YIELD: CALCULATEDPERCENTYIELD | 21.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
